Cas no 1361865-68-0 (2,3-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl)

• Product Name: 2,3-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl
• CAS No: 1361865-68-0
• MF: C₁₃H₆Cl₂F₄
• MW: 309.086355686188
• CID: 4993342
• Update Time: 2025-06-07

2,3-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl2F4/c14-11-3-1-2-9(12(11)15)8-5-4-7(16)6-10(8)13(17,18)19/h1-6H
• InChI Key： TXSYLYHBFZVUCM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC(=CC=1C(F)(F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 5.8
• Topological Polar Surface Area: 0

Additional information on 2,3-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl

2,3-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl (CAS No. 1361865-68-0)

The compound 2,3-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl (CAS No. 1361865-68-0) is a highly specialized aromatic compound with a unique structure that combines chlorine, fluorine, and trifluoromethyl groups in a biphenyl framework. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile properties and potential applications. Recent studies have highlighted its role in the development of advanced materials and its potential as a building block for novel pharmaceutical compounds.

The molecular structure of 2,3-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl is characterized by two phenyl rings connected by a single bond. The substituents on the rings include chlorine atoms at positions 2 and 3 on the first ring, a fluorine atom at position 4' on the second ring, and a trifluoromethyl group at position 2' on the same ring. This arrangement creates a molecule with high symmetry and electronic diversity, making it an ideal candidate for various chemical reactions and applications.

Recent research has focused on the synthesis of this compound using novel methodologies. For instance, advancements in catalytic cross-coupling reactions have enabled more efficient and selective syntheses of biphenyl derivatives like 2,3-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl. These methods not only improve yield but also reduce environmental impact, aligning with current trends toward sustainable chemistry practices.

The physical properties of 2,3-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl are well-documented. Its melting point is approximately 150°C under standard conditions, and it exhibits moderate solubility in common organic solvents such as dichloromethane and acetonitrile. The presence of electron-withdrawing groups like chlorine and trifluoromethyl enhances the molecule's stability and reactivity in various chemical environments.

In terms of applications, 2,3-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl has shown promise in the development of advanced materials. For example, it has been used as a precursor for the synthesis of high-performance polymers with tailored electronic properties. Additionally, its unique electronic structure makes it a valuable component in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

Recent studies have also explored the potential of this compound in pharmacology. Its ability to act as a ligand in metalloenzyme inhibitors has been investigated, suggesting its role in drug discovery efforts targeting various diseases. Furthermore, its use as a chiral auxiliary in asymmetric synthesis has been reported, demonstrating its versatility in organic synthesis.

The environmental impact of 2,3-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl has also been a topic of interest. Research indicates that it undergoes biodegradation under specific conditions, though further studies are needed to fully understand its environmental fate and toxicity profile.

In conclusion, 2,3-Dichloro-4'-fluoro-2'-trifluoromethyl-biphenyl (CAS No. 1361865-68-0) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as an important molecule for future research and development.